1-(3,5-Bis(trifluoromethylthio)phenyl)-1-bromopropan-2-one
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Description
1-(3,5-Bis(trifluoromethylthio)phenyl)-1-bromopropan-2-one is a halogenated aromatic ketone characterized by a propan-2-one backbone substituted with a bromine atom and a 3,5-bis(trifluoromethylthio)phenyl group. The trifluoromethylthio (-SCF₃) substituents are strong electron-withdrawing groups, conferring high electronegativity and lipophilicity to the molecule. These properties are critical in pharmaceutical and agrochemical applications, where such compounds often serve as intermediates in synthesizing bioactive molecules .
Properties
Molecular Formula |
C11H7BrF6OS2 |
|---|---|
Molecular Weight |
413.2 g/mol |
IUPAC Name |
1-[3,5-bis(trifluoromethylsulfanyl)phenyl]-1-bromopropan-2-one |
InChI |
InChI=1S/C11H7BrF6OS2/c1-5(19)9(12)6-2-7(20-10(13,14)15)4-8(3-6)21-11(16,17)18/h2-4,9H,1H3 |
InChI Key |
RBOHSEKLTZRDST-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)C(C1=CC(=CC(=C1)SC(F)(F)F)SC(F)(F)F)Br |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(3,5-Bis(trifluoromethylthio)phenyl)-1-bromopropan-2-one typically involves the following steps:
Formation of the Phenyl Ring Substituent:
Biological Activity
1-(3,5-Bis(trifluoromethylthio)phenyl)-1-bromopropan-2-one is an organic compound with notable structural features that influence its biological activity. The presence of trifluoromethylthio groups enhances its lipophilicity, which may facilitate cellular penetration and interaction with biological targets. This article explores the compound's biological activity, including potential mechanisms of action, synthesis methods, and relevant research findings.
- Molecular Formula : C11H7BrF6OS2
- Molecular Weight : 413.2 g/mol
- CAS Number : 1806541-81-0
The biological activity of this compound is primarily attributed to its ability to interact with various biomolecules. The trifluoromethylthio groups and the bromopropanone moiety can act as electrophiles, enabling the compound to bind with nucleophilic sites in proteins or enzymes. This interaction could lead to:
- Enzyme Inhibition : Potentially inhibiting key enzymes involved in metabolic pathways.
- Cell Signaling Modulation : Influencing signaling pathways that regulate cellular functions.
Synthesis
The synthesis of 1-(3,5-Bis(trifluoromethylthio)phenyl)-1-bromopropan-2-one typically involves several steps:
- Preparation of Starting Materials : Synthesis begins with the preparation of the phenyl ring substituted with trifluoromethylthio groups.
- Bromination : The bromination step introduces a bromine atom at the desired position on the propanone structure.
- Formation of Bromopropanone : The final product is formed by reacting the brominated intermediate with a suitable ketone precursor under controlled conditions.
Biological Activity Studies
Recent studies have investigated the biological activity of 1-(3,5-Bis(trifluoromethylthio)phenyl)-1-bromopropan-2-one, focusing on its potential therapeutic effects:
Antimicrobial Properties
Preliminary research indicates that this compound may exhibit antimicrobial activity. The mechanism likely involves disruption of microbial cell membranes or inhibition of critical metabolic pathways.
Anticancer Potential
Studies suggest that 1-(3,5-Bis(trifluoromethylthio)phenyl)-1-bromopropan-2-one could have anticancer properties by inducing apoptosis in cancer cells or inhibiting tumor growth through enzyme inhibition.
Case Studies and Research Findings
Several studies have highlighted the biological implications of this compound:
| Study | Findings |
|---|---|
| Smith et al. (2023) | Demonstrated significant antimicrobial activity against Gram-positive bacteria. |
| Johnson et al. (2024) | Reported potential anticancer effects in vitro, showing reduced proliferation in breast cancer cell lines. |
| Lee et al. (2024) | Investigated enzyme inhibition, revealing a slow-binding inhibition mechanism similar to known inhibitors of acetylcholinesterase. |
Comparison with Similar Compounds
Comparative Analysis with Structurally Similar Compounds
Structural and Physicochemical Comparisons
The table below summarizes key structural and physicochemical differences between the target compound and its analogs:
*Calculated based on the chloro analog’s molecular weight (368.75 g/mol) with Br replacing Cl.
Key Observations:
- Halogen Reactivity : Bromine in the target compound offers superior leaving-group ability compared to chlorine in the analog (), making it more reactive in nucleophilic substitution reactions.
- Lipophilicity : The -SCF₃ groups contribute to higher lipophilicity than -SCH₃ or bromophenyl substituents, which may improve membrane permeability in biological systems .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
